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Compound of Interest

Compound Name: Pomalidomide-C3-adavosertib

Cat. No.: B10821857

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional molecule
Pomalidomide-C3-adavosertib, a proteolysis-targeting chimera (PROTAC) designed for the
targeted degradation of Weel kinase. This document details its core structure, mechanism of
action, synthesis, and experimental application, serving as a vital resource for researchers in
oncology and drug discovery.

Core Concepts: Structure and Properties

Pomalidomide-C3-adavosertib is a synthetic molecule engineered to induce the selective
degradation of the Weel kinase, a critical regulator of the G2/M cell cycle checkpoint. As a
PROTAC, it consists of three key components: a ligand for the target protein (adavosertib for
Weel), a ligand for an E3 ubiquitin ligase (pomalidomide for Cereblon), and a linker (a three-
carbon, C3, chain) that connects the two ligands.
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Property Value

Chemical Formula C42H45N1106
Molecular Weight 799.88 g/mol
CAS Number 2414418-49-6
Known Target Weel Kinase

E3 Ligase Recruited Cereblon (CRBN)

Mechanism of Action: Targeted Protein Degradation

Pomalidomide-C3-adavosertib operates through the PROTAC mechanism, hijacking the
cell's natural protein disposal system to eliminate the Weel kinase. The process can be
summarized in the following steps:

o Ternary Complex Formation: The adavosertib moiety of the molecule binds to the Weel
kinase, while the pomalidomide moiety simultaneously binds to the Cereblon (CRBN) E3
ubiquitin ligase. This results in the formation of a ternary complex comprising Weel,
Pomalidomide-C3-adavosertib, and CRBN.

 Ubiquitination: Within the ternary complex, the E3 ligase facilitates the transfer of ubiquitin
molecules from a ubiquitin-conjugating enzyme (E2) to the Weel protein.

o Proteasomal Degradation: The polyubiquitinated Weel is then recognized and targeted for
degradation by the 26S proteasome, leading to its clearance from the cell.

This targeted degradation of Weel prevents the phosphorylation of CDK1, leading to
premature mitotic entry and subsequent cell death in cancer cells, particularly those with a
deficient G1/S checkpoint.
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Mechanism of Action of Pomalidomide-C3-adavosertib
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Experimental Workflow for Assessing Weel Degradation
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 To cite this document: BenchChem. [Unveiling the Structure and Function of Pomalidomide-
C3-adavosertib: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821857#understanding-the-structure-of-
pomalidomide-c3-adavosertib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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